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An In-depth Technical Guide to 1,3,5-
Trimethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 1,3,5-Trimethoxybenzene. It includes detailed experimental

protocols for its synthesis and purification, an examination of its key chemical reactions and

applications, and a summary of safety and handling procedures.

General and Chemical Properties
1,3,5-Trimethoxybenzene, also known as phloroglucinol trimethyl ether, is an organic

compound that serves as a versatile intermediate in organic synthesis and has been identified

as a biomarker for flavonoid consumption in humans.[1][2] It is a key scent component in

certain species of Chinese roses and plays a role in various photochemical processes.[3][4][5]

Its structure, featuring a benzene ring symmetrically substituted with three methoxy groups,

makes it a valuable building block in the synthesis of more complex molecules.[6]

Table 1: Physical and Chemical Properties of 1,3,5-Trimethoxybenzene
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Property Value Citations

Molecular Formula C₉H₁₂O₃ [7][8]

Molecular Weight 168.19 g/mol [8][9][10]

Appearance
White to off-white crystalline

solid/powder
[7][10][11]

Melting Point 50-53 °C [1][7][9]

Boiling Point 255 °C (at 760 mmHg) [1][7][9]

190 °C (at 100 mmHg)

Density 1.126 g/cm³ [3][7][11]

Flash Point 85 °C (185 °F) [11][12]

Refractive Index 1.533 [3][7]

Vapor Pressure 0.0239 mmHg at 25 °C [7]

Solubility
1,3,5-Trimethoxybenzene exhibits poor solubility in water but is soluble in a range of common

organic solvents.[7][9]

Table 2: Solubility of 1,3,5-Trimethoxybenzene
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Solvent Solubility Citations

Water Insoluble / Slightly soluble [7][9]

Methanol
Soluble (0.1 g/mL, clear,

colorless)
[1][7][9]

Ethanol Soluble [1]

Ether Soluble [1]

Benzene Soluble [1]

DMSO
Soluble (100 mg/mL with

sonication)
[2][13]

Acetone Soluble [3][14]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1,3,5-
Trimethoxybenzene.

Table 3: Spectroscopic Data for 1,3,5-Trimethoxybenzene

Technique Key Peaks / Shifts (δ) Citations

¹H NMR (in CDCl₃) δ 3.88-3.90 (s, 9H, -OCH₃) [15]

¹³C NMR (in CDCl₃) δ 60.9, 110.3, 155.1 [15]

IR Spectroscopy

Data available via NIST/EPA

Gas-Phase IR Database and

other sources.

[10][16][17]

Synthesis and Purification
1,3,5-Trimethoxybenzene can be synthesized through several routes, most commonly via the

methylation of phloroglucinol or the methoxylation of a tri-substituted benzene ring.
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Experimental Protocols
Protocol 1: Synthesis via Methylation of Phloroglucinol[3][5][14]

This method involves the reaction of phloroglucinol with a methylating agent, such as dimethyl

sulfate, in the presence of a base.

Reaction Setup: A solution of anhydrous phloroglucinol (e.g., 6.3 g, 0.05 mol) in dry acetone

(100 mL) is placed in a round-bottom flask.

Addition of Reagents: Ignited potassium carbonate (40 g) is added as a base, followed by

dimethyl sulfate (15.6 mL, 0.165 mol).

Reflux: The mixture is refluxed under anhydrous conditions for approximately 6 hours.

Workup: After cooling, the mixture is filtered to remove inorganic salts, which are then

washed with hot acetone. The combined acetone solutions are distilled to remove the

solvent.

Extraction: The residue is treated with crushed ice and extracted with ether. The ether

extracts are washed sequentially with a 5% sodium hydroxide solution and water.

Drying and Isolation: The organic layer is dried over anhydrous sodium sulfate, and the

solvent is evaporated to yield the crude product.

Protocol 2: Synthesis from 1,3,5-Tribromobenzene[14][18]

This procedure involves a copper-catalyzed methoxylation reaction.

Reaction Setup: To a solution of 1,3,5-tribromobenzene (100.0 g, 0.32 mol) in N,N-

dimethylformamide (150 mL) and methanol (300 mL), add sodium methoxide (102.9 g, 1.91

mol) under stirring.

Catalysis: Raise the temperature to 60-70°C and add cuprous chloride (1.58 g, 0.016 mol).

Reaction: Increase the temperature to 90-95°C and maintain until the reaction is complete.

Workup: Cool the reaction to room temperature and filter out any insoluble solids.
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Crystallization: Add sulfuric acid to the filtrate, stir, and allow to crystallize overnight.

Isolation: Filter the solid product and dry it under a vacuum at 45°C.

Purification Method: Sublimation
For high-purity 1,3,5-Trimethoxybenzene, vacuum sublimation is an effective purification

method.[1][3]

Synthesis Purification

Starting Material
(Phloroglucinol or

1,3,5-Tribromobenzene)

Chemical Reaction
(Methylation or
Methoxylation)
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& Extraction Crude Product
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Transfer
Pure 1,3,5-Trimethoxybenzene

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1,3,5-Trimethoxybenzene.

Chemical Reactions and Applications
1,3,5-Trimethoxybenzene is a versatile reagent in organic chemistry and has found

applications in drug development and analytical chemistry.

Intermediate in Synthesis: It serves as a precursor in the synthesis of more complex

molecules, including pharmaceuticals and triaryl- or triheteroarylmethanes.[1][6]

Deprotection Reactions: In combination with a silver(I) catalyst, it is used for the mild and

chemoselective cleavage of the p-methoxybenzyl (PMB) protecting group from alcohols and

acids.[19]

Nitration: It can be nitrated using N₂O₅ to produce 1,3,5-trimethoxy-2,4,6-trinitrobenzene,

although side reactions can occur.[20]

Analytical Reagent: It is used as a derivatizing agent to quantify reactive halogen species

like free chlorine and bromine in aqueous systems, acting as an effective quencher.[13][21]
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Biomarker: It has been identified as a human xenobiotic metabolite and a potential biomarker

for the consumption of flavonoids.[1][2][22]

PMB-Protected Alcohol (R-OPMB)
+ 1,3,5-Trimethoxybenzene

Deprotected Alcohol (R-OH)
+ Other Products

Reaction in CH₂Cl₂ at 40°C

Silver(I) Catalyst
(e.g., AgSbF₆)

Click to download full resolution via product page

Caption: Role of 1,3,5-Trimethoxybenzene in the deprotection of p-methoxybenzyl (PMB)

ethers.

Biosynthesis
In the Chinese rose (Rosa chinensis), 1,3,5-Trimethoxybenzene is a major volatile fragrance

compound. Its biosynthesis begins with phloroglucinol and proceeds through three sequential

methylation steps, each catalyzed by specific O-methyltransferase enzymes.[4][23]
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Catalyzed by O-Methyltransferases (OMTs)

enzyme Phloroglucinol

3,5-Dihydroxyanisole

+ CH₃

5-Methoxyphenol

+ CH₃

1,3,5-Trimethoxybenzene

+ CH₃

POMT DHOMT MOMT

Click to download full resolution via product page

Caption: Biosynthesis pathway of 1,3,5-Trimethoxybenzene from phloroglucinol in Rosa

chinensis.

Safety and Handling
1,3,5-Trimethoxybenzene is considered harmful if swallowed and may cause irritation to the

skin, eyes, and respiratory tract.[7][12][24] Standard laboratory safety precautions should be

followed.

Table 4: Hazard and Safety Information for 1,3,5-Trimethoxybenzene
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Hazard Information Precautionary Measures Citations

Hazard Statements H302: Harmful if swallowed. [25]

Signal Word Warning [25]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

[11][24]

Handling

Avoid dust formation. Use with

adequate ventilation. Do not

eat, drink, or smoke when

using. Wash hands thoroughly

after handling.

[24][25][26]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container, away from

incompatible materials like

strong oxidizing agents.

[24][25][27]

First Aid (Ingestion)

Rinse mouth. Call a POISON

CENTER or doctor if you feel

unwell. Do NOT induce

vomiting.

[12][24]

Fire Fighting

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

[11][12]

This guide is intended for informational purposes for qualified professionals. Always consult the

most current Safety Data Sheet (SDS) before handling this chemical.[12][24][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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